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An In-depth Technical Guide to the Physical and Chemical Properties of Metanilic Acid

Introduction

Metanilic acid, systematically known as 3-aminobenzenesulfonic acid, is an important
aromatic organic compound with the chemical formula CeH7NOsS.[1][2][3] It is an isomer of
sulfanilic acid and orthanilic acid. Structurally, it consists of a benzene ring substituted with an
amino group (-NH2) and a sulfonic acid group (-SOsH) at the meta positions.[4] This
bifunctional nature makes it a versatile intermediate in the chemical industry, particularly in the
synthesis of sulfa drugs and as a key precursor in the manufacturing of azo dyes, acid dyes,
reactive dyes, and fluorescent brightening agents.[1][5] This guide provides a comprehensive
overview of its physical and chemical properties, experimental protocols for their determination,
and key chemical pathways involving this compound.

Physical Properties

Metanilic acid typically appears as a white, beige, or grayish-beige crystalline powder.[1][6][7]
It is stable under normal conditions but is combustible and incompatible with strong oxidizing
agents and acids.[2][6][8] A notable characteristic is the existence of a "disappearing
polymorph” (Form I), which readily converts to more stable forms (Form Il and IIl) upon contact
with seed crystals, making the pure Form | difficult to isolate.[7]

Quantitative Physical Data
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The key physical properties of Metanilic acid are summarized in the table below for easy

reference.
Property Value Reference
IUPAC Name 3-aminobenzenesulfonic acid [7]
CAS Number 121-47-1 [1]I5]
Molecular Formula CeH7NO3S [1112][3]
Molar Mass 173.19 g/mol [11121171
White to beige crystalline
Appearance [11161[7]
powder
Melting Point >300 °C (decomposes) (11121161171
Density 1.69 g/cm3 (11161171
pKa 3.70 - 3.74 (at 25 °C) [5161[7119]
LogP (octanol/water) -2.77 (at 21 °C) [319]
Solubility Profile
Solvent Solubility Reference
Slightly soluble. 15 g/L at 20
°C. The anhydrous form is
Water [B1[71[10]
reported as <1 mg/mL at 22
°C.
Ethanol Very slightly soluble [2][6][11]
Methanol Sparingly soluble [5]
Ether Slightly soluble [6]
Alkali Solutions Soluble [6]
Concentrated HCI Soluble [6]
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Chemical Properties and Reactions

Metanilic acid's chemical behavior is dictated by the presence of both the acidic sulfonic acid
group and the basic amino group, making it amphoteric. It is a key intermediate in various
industrial syntheses.

e Dye Synthesis: It is extensively used in the production of azo dyes. The amino group can be
diazotized with nitrous acid (generated from sodium nitrite and a strong acid) and then
coupled with other aromatic compounds to form vibrantly colored azo compounds.[1][4][12]

e Pharmaceutical Synthesis: It serves as a precursor in the synthesis of certain sulfa drugs.[1]

[5]

o Reactivity: It is incompatible with strong oxidizing agents, strong acids, and strong bases.[8]
Fusion with caustic potash (potassium hydroxide) can lead to the formation of aniline.[4]

Synthesis of Metanilic Acid

The primary industrial route for synthesizing Metanilic acid involves the sulfonation of
nitrobenzene followed by reduction.

Industrial Synthesis of Metanilic Acid
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Industrial Synthesis of Metanilic Acid

This process involves reacting nitrobenzene with fuming sulfuric acid (oleum) to introduce the
sulfonic acid group, primarily at the meta position, forming m-nitrobenzenesulfonic acid.[13][14]
This intermediate is then reduced, commonly using iron powder in an acidic medium or through
catalytic hydrogenation, to convert the nitro group into an amino group, yielding Metanilic acid.
[12][13][14][15]

Experimental Protocols
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Detailed methodologies are crucial for accurate characterization. Below are outlines for
determining key properties.

Protocol 1: pKa Determination by Potentiometric
Titration

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For
Metanilic acid, this primarily refers to the acidity of the sulfonic acid group.
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Workflow for pKa Determination by Titration

Prepare aqueous solution
of Metanilic acid
(known concentration)

'

Calibrate pH meter
using standard buffers
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Titrate with standardized
NaOH solution, recording
pH after each addition

Plot pH vs. Volume
of NaOH added

Determine equivalence
point (EP) from the
derivative of the curve
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(pH = pKa at V = EP/2)
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Workflow for pKa Determination by Titration
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Methodology:

Sample Preparation: Prepare a solution of Metanilic acid of a precise, known concentration
in deionized water.

Titrant Preparation: Standardize a solution of a strong base, typically sodium hydroxide
(NaOH), against a primary standard like potassium hydrogen phthalate (KHP).

Titration: Calibrate a pH meter with standard buffers. Place the Metanilic acid solution in a
beaker with a magnetic stirrer and immerse the pH electrode. Add the standardized NaOH
solution in small, precise increments, recording the pH value after each addition.

Data Analysis: Plot the recorded pH values against the volume of NaOH added. The
equivalence point is identified from the steepest part of the curve (or the peak of the first
derivative plot). The pKa is the pH value at the point where half of the volume of NaOH
required to reach the equivalence point has been added.

Protocol 2: Characterization by Infrared (IR)
Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology:

Sample Preparation (KBr Pellet Method): Mix a small amount of dry Metanilic acid powder
(approx. 1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder.

Grinding: Thoroughly grind the mixture in an agate mortar until a fine, homogeneous powder
IS obtained.

Pellet Formation: Place the powder into a pellet press and apply high pressure to form a thin,
transparent or translucent KBr pellet.

Spectral Acquisition: Place the pellet in the sample holder of an FTIR spectrometer and
acquire the infrared spectrum, typically over the range of 4000-400 cm~1.[16]
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e Analysis: Analyze the resulting spectrum for characteristic absorption bands corresponding
to the N-H bonds of the amino group, S=0 bonds of the sulfonic acid group, and C-H and
C=C bonds of the aromatic ring.

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the structure and purity of Metanilic acid.

¢ Infrared (IR) Spectrum: The IR spectrum shows characteristic peaks for the amino group (N-
H stretching), the sulfonic acid group (S=0 stretching), and the substituted benzene ring.[16]
[17]

e UV-Visible Spectrum: The UV-Vis spectrum in solution provides information about the
electronic transitions within the aromatic system.[18][19]

» Nuclear Magnetic Resonance (NMR) Spectrum: *H and *3C NMR spectroscopy can be used
to confirm the structure by showing the chemical shifts and coupling patterns of the protons
and carbon atoms in the molecule.[20]

o Mass Spectrometry (MS): Mass spectrometry provides the mass-to-charge ratio of the
molecule and its fragments, confirming its molecular weight.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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